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Compound of Interest

Compound Name: 4-Methoxyphenethylamine

Cat. No.: B056431 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Methoxyphenethylamine. It

outlines the necessary personal protective equipment (PPE), safe handling protocols, and

disposal procedures to ensure laboratory safety and regulatory compliance.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 4-Methoxyphenethylamine,

providing a quick reference for its physical and chemical properties.
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Property Value Source

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol

Appearance
Light yellow to light brown

clear liquid
[2]

Density 1.031 g/mL at 20 °C [3]

Boiling Point
138-140 °C at 20 mmHg236-

237 °C
[3][4]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[4]

Refractive Index n20/D 1.538

CAS Number 55-81-2 [1][5]

EC Number 200-245-5 [5]

Operational Plan: Safe Handling Protocol
All procedures involving 4-Methoxyphenethylamine must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation risk.[5][6]

Preparation and Engineering Controls
Fume Hood: Ensure the chemical fume hood is certified and functioning correctly before

starting any work.[6]

Work Surface: Cover the work surface inside the fume hood with disposable absorbent liners

to contain any potential spills.[6]

Assemble Equipment: Gather all necessary equipment, such as spatulas, weighing paper,

vials, and solvents, and place them inside the fume hood before handling the chemical.[6]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory

exposure. The following table details the required PPE.
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Exposure Route Required PPE
Specifications and
Rationale

Dermal (Skin) Chemical-Resistant Gloves

Handle with gloves inspected

prior to use.[2] Use proper

glove removal technique to

avoid skin contact.[2] Nitrile or

neoprene gloves are

recommended.[6] For

extensive handling, consider

double gloving.[6]

Lab Coat

A fully buttoned, long-sleeved,

chemical-resistant lab coat is

required to protect skin and

personal clothing.[5][6]

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.[6]

Ocular (Eye) Safety Goggles

Tightly fitting, ANSI Z87.1-

compliant chemical splash

goggles are mandatory to

protect against splashes and

vapors.[2][6]

Face Shield

Wear a full-face shield

(minimum 8-inch) over safety

goggles when there is a

significant risk of splashes,

such as when handling larger

quantities.[2][6]

Inhalation Respiratory Protection All handling should occur in a

fume hood.[6] If a risk

assessment deems it

necessary, use a full-face

respirator with appropriate

cartridges (e.g., type ABEK in
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the EU or a multi-purpose

combination in the US) as a

backup to engineering

controls.[2] If a respirator is the

sole means of protection, a

full-face supplied air respirator

is required.[2]

Step-by-Step Handling Procedure
Don PPE: Before handling the compound, put on all required PPE as specified above.

Weighing: Perform all weighing operations within the fume hood.[6] Handle the container

with care to minimize the generation of aerosols.[5]

Solution Preparation:

Dispense the desired amount of 4-Methoxyphenethylamine directly into a tared vial.[6]

Add the solvent slowly.

Securely cap the vial and mix using a vortex or sonicator until the compound is fully

dissolved.[6]

Clearly label the solution with the compound name, concentration, solvent, date, and

appropriate hazard warnings.[6]

Post-Handling Decontamination:

Wipe down all surfaces inside the fume hood with an appropriate decontaminating solvent

(e.g., 70% ethanol).[6]

Carefully decontaminate the exterior of all containers before removing them from the fume

hood.[6]

Wash hands thoroughly with soap and water after handling is complete.[5]
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Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste according to US EPA guidelines (40 CFR 261.3) and consult state and local regulations

for complete and accurate classification.[5]

Waste Segregation and Collection
Chemical Waste: Collect surplus and non-recyclable solutions of 4-
Methoxyphenethylamine in a dedicated, suitable, and closed container labeled as

hazardous waste.[2]

Contaminated Materials: Dispose of contaminated materials, such as gloves, weigh paper,

and absorbent liners, as hazardous waste in a sealed container.[2] Do not reuse empty

containers; dispose of them as unused product.[2][5]

Disposal Method
Licensed Disposal Company: Offer all surplus and non-recyclable solutions to a licensed

disposal company.[2] Do not let the product enter drains, waterways, or soil.[2][5]

Spill Cleanup: In case of a spill, prevent further leakage if safe to do so.[5] Absorb the spill

with an inert material (e.g., sand, vermiculite) and place it into a suitable container for

disposal as hazardous waste.[2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-
Methoxyphenethylamine, from initial preparation to final disposal.
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1. Preparation

2. Don PPE

3. Handling (in Fume Hood)

4. Post-Handling

5. Waste Disposal

Verify Fume Hood
Functionality

Cover Work Surface

Assemble Equipment

Gloves, Lab Coat,
Full Coverage

Safety Goggles

Face Shield
(as needed)

Respirator
(as needed)

Weigh Compound

Prepare Solution

Label Container

Decontaminate
Work Area & Equipment

Doff PPE

Wash Hands

Segregate Chemical
& Contaminated Waste

Store in Labeled,
Closed Containers

Arrange for Pickup by
Licensed Disposal Company

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Methoxyphenethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

